Cas no 2375273-28-0 (N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine)

• Product Name: N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine
• CAS No: 2375273-28-0
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 6300914
• PubChem ID: 145874577
• Update Time: 2025-06-13

N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2375273-28-0
• EN300-7442253
• N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)5-4(11-12)2-1-3-10-5/h1-3,11-12H
• InChI Key： FVBRKEBHBQZWNL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)NO)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Additional information on N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine

Research Briefing on N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine (CAS: 2375273-28-0) in Chemical Biology and Pharmaceutical Applications

N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine (CAS: 2375273-28-0) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethylpyridine scaffold and hydroxylamine functional group, exhibits unique reactivity and biological activity, making it a valuable building block for the synthesis of novel therapeutics. Recent studies have explored its utility in the development of enzyme inhibitors, antimicrobial agents, and other pharmacologically active molecules.

One of the key areas of research involving N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine is its role as a precursor in the synthesis of heterocyclic compounds. The trifluoromethyl group enhances the metabolic stability and lipophilicity of the resulting molecules, which is crucial for improving drug-like properties. Recent publications have highlighted its use in the construction of pyridine-based inhibitors targeting kinases and other enzymes involved in disease pathways. For example, a 2023 study demonstrated its efficacy in generating potent inhibitors of a specific kinase implicated in inflammatory diseases.

In addition to its synthetic applications, N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine has been investigated for its direct biological effects. Preliminary in vitro studies suggest that the compound exhibits moderate antimicrobial activity against certain bacterial strains, possibly due to its ability to interfere with microbial enzymatic processes. Further research is needed to elucidate its mechanism of action and optimize its activity profile for potential therapeutic use.

The compound's stability and reactivity under various conditions have also been a focus of recent investigations. Researchers have developed optimized protocols for its handling and storage, as well as methods for its incorporation into more complex molecular architectures. These advancements are critical for ensuring reproducibility and scalability in pharmaceutical research and development.

Looking ahead, N-[2-(Trifluoromethyl)pyridin-3-yl]hydroxylamine holds promise for further exploration in drug discovery campaigns. Its versatility as a synthetic intermediate and its inherent biological activity make it a compelling candidate for the development of new chemical entities targeting a range of diseases. Future studies may focus on expanding its applications in medicinal chemistry, as well as investigating its potential in other areas such as agrochemicals and materials science.